Cas no 229-88-9 (Benzo[c][1,7]naphthyridine)

• Product Name: Benzo[c][1,7]naphthyridine
• CAS No: 229-88-9
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 266545
• PubChem ID: 12342819
• Update Time: 2025-04-19

Benzo[c][1,7]naphthyridine Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,7]naphthyridine
• 2,10-Diazaphenanthrene
• 3,5-Phenanthroline
• Pyrido[3,4-c]isoquinoline
• 229-88-9
• SCHEMBL2407348
• DTXSID30492297

• Inchi： 1S/C12H8N2/c1-2-4-10-9(3-1)7-14-12-8-13-6-5-11(10)12/h1-8H
• InChI Key： OZXZPRUEOCYRPT-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=C2C=CN=CC=12

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78